Cas no 1794751-97-5 (Benzaanthracene-7-acetonitrile-13C2)
Benzaanthracene-7-acetonitrile-13C2 is a stable isotope-labeled compound featuring two carbon-13 atoms, making it a valuable tool for analytical and research applications. Its isotopic labeling ensures high precision in mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies, facilitating accurate tracking and quantification in metabolic or environmental research. The compound’s structure, derived from benz[a]anthracene, lends itself to studies involving polycyclic aromatic hydrocarbons (PAHs) and their derivatives. Its purity and isotopic enrichment make it suitable for use as an internal standard or reference material in trace analysis, reducing interference and improving data reliability in complex matrices.
1794751-97-5 structure
Product Name:Benzaanthracene-7-acetonitrile-13C2
CAS No:1794751-97-5
MF:C20H13N
MW:269.309234380722
CID:2243277
Update Time:2025-05-27
Benzaanthracene-7-acetonitrile-13C2 Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene-7-acetonitrile-13C2
- 2-Benzo[a]anthracen-7-ylacetonitrile
- Benzaanthracene-7-acetonitrile-13C2
-
- Inchi: 1S/C20H13N/c21-12-11-19-17-8-4-2-6-15(17)13-20-16-7-3-1-5-14(16)9-10-18(19)20/h1-10,13H,11H2/i11+1,12+1
- InChI Key: GHUUNAACTDWPKC-ALQHTKJJSA-N
- SMILES: N#[13C][13CH2]C1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 419
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 1.2±0.1 g/cm3
Benzaanthracene-7-acetonitrile-13C2 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzaanthracene-7-acetonitrile-13C2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B183582-5mg |
Benz[a]anthracene-7-acetonitrile-13C2 |
1794751-97-5 | 5mg |
$ 161.00 | 2023-04-19 | ||
| TRC | B183582-50mg |
Benz[a]anthracene-7-acetonitrile-13C2 |
1794751-97-5 | 50mg |
$ 1286.00 | 2023-04-19 |
Benzaanthracene-7-acetonitrile-13C2 Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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